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Compound of Interest

Compound Name: 2"-O-Coumaroyljuglanin

Cat. No.: B111799

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information

Synonyms: 2"-O-p-Cumaroyleuglanin, Kaempferol 3-O-[2"-(E)-p-coumaroyl]-alpha-L-
arabinofuranoside

CAS Number: 67214-05-5

Chemical and Physical Properties

Molecular Formula C29H24012
Molecular Weight 564.5 g/mol
Natural Source Abies delavayi (Delavay's Fir)[1]

Biological Activity

2"-0O-Coumaroyljuglanin, a flavonoid glycoside, has demonstrated noteworthy biological
activity, particularly in the realm of oncology. Research has highlighted its potential as a
cytotoxic agent against human cancer cell lines.

Anticancer Activity

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b111799?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC6260593/
https://www.benchchem.com/product/b111799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A key study has identified the cytotoxic potential of 2"-O-Coumaroyljuglanin against the
human lung adenocarcinoma cell line, A549.

Cell Line Activity Value

A549 (Human Lung

) IC50 15.42 pM[2]
Adenocarcinoma)

The broader class of coumarins, to which this compound belongs, is known to exhibit
anticancer effects through various mechanisms. These include the induction of apoptosis,
inhibition of tumor cell proliferation, modulation of oxidative stress, and the inhibition of
angiogenesis and metastasis.

Experimental Protocols

Cytotoxicity Assay against A549 Human Lung Cancer
Cell Line

While the specific protocol for determining the 1C50 value of 2"-O-Coumaroyljuglanin is not
detailed in the available literature, a general and widely accepted methodology for assessing
cytotoxicity against the A549 cell line using the MTT assay is provided below. This protocol is
representative of the type of procedure likely used to obtain the reported data.

Objective: To determine the concentration of 2"-O-Coumaroyljuglanin that inhibits the growth
of A549 cells by 50% (IC50).

Materials:

A549 human lung adenocarcinoma cell line

2"-0O-Coumaroyljuglanin

Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum
(FBS) and 1% penicillin-streptomycin

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
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Dimethyl sulfoxide (DMSO)

96-well microplates

CO2 incubator (37°C, 5% CO2)

Microplate reader

Procedure:

Cell Seeding: A549 cells are harvested and seeded into 96-well plates at a density of
approximately 1 x 10”4 cells per well and allowed to adhere overnight in a CO2 incubator.

Compound Treatment: A stock solution of 2"-O-Coumaroyljuglanin is prepared in DMSO
and then serially diluted with fresh cell culture medium to achieve a range of final
concentrations. The medium from the cell plates is replaced with the medium containing the
various concentrations of the test compound. A control group receiving only the vehicle
(DMSO at the highest concentration used) is also included.

Incubation: The plates are incubated for a specified period, typically 24, 48, or 72 hours, in a
CO2 incubator.

MTT Assay: Following incubation, the medium is removed, and MTT solution is added to
each well. The plates are then incubated for an additional 4 hours, allowing viable cells to
metabolize the MTT into formazan crystals.

Formazan Solubilization: The MTT solution is removed, and DMSO is added to each well to
dissolve the formazan crystals, resulting in a purple solution.

Data Acquisition: The absorbance of each well is measured using a microplate reader at a
wavelength of approximately 570 nm.

IC50 Calculation: The absorbance values are converted to percentage of cell viability relative
to the vehicle control. The IC50 value is then calculated by plotting the percentage of cell
viability against the compound concentration and fitting the data to a sigmoidal dose-
response curve.
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Signaling Pathways

The precise signaling pathways modulated by 2"-O-Coumaroyljuglanin have not yet been
fully elucidated. However, based on studies of structurally related flavonoids and coumarins, it
is plausible that its biological effects are mediated through established pathways known to be
involved in cell proliferation, inflammation, and apoptosis.

Potential Anticancer Signaling Pathways

The anticancer activity of coumarins and flavonoids is often attributed to their interaction with
key signaling cascades that regulate cell fate.
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Potential anticancer signaling pathways modulated by 2"-O-Coumaroyljuglanin.

Potential Anti-inflammatory Signaling Pathways

Flavonoids are well-documented for their anti-inflammatory properties, which are often
mediated by the inhibition of pro-inflammatory signaling pathways such as NF-kB and MAPK.
These pathways are central to the production of inflammatory mediators like nitric oxide (NO)
and various cytokines. A structurally similar compound, kaempferol-3-O-3-d-glucuronate, has
been shown to exert anti-inflammatory effects by downregulating the MAPK and NF-kB

pathways in microglial cells.
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Hypothesized anti-inflammatory mechanism of 2"-O-Coumaroyljuglanin.

Future Directions

Further research is warranted to fully characterize the therapeutic potential of 2"-O-
Coumaroyljuglanin. Specifically, studies should focus on:

» Elucidating the precise molecular targets and mechanisms of action responsible for its
anticancer activity.

e Conducting comprehensive in vitro and in vivo studies to evaluate its anti-inflammatory
properties.

* Investigating its effects on a broader range of cancer cell lines.

o Exploring its pharmacokinetic and pharmacodynamic profiles to assess its suitability for drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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